Methanone, (4,6-dibromo-5-hydroxy-3-benzofuranyl)(4-methoxyphenyl)-
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Overview
Description
Methanone, (4,6-dibromo-5-hydroxy-3-benzofuranyl)(4-methoxyphenyl)- is a complex organic compound with a molecular formula of C16H10Br2O4 . This compound is part of the benzofuran family, which is known for its diverse biological and pharmacological activities . The unique structural features of benzofuran derivatives make them valuable in various fields, including drug discovery and development .
Preparation Methods
The synthesis of Methanone, (4,6-dibromo-5-hydroxy-3-benzofuranyl)(4-methoxyphenyl)- involves several steps. The reaction conditions typically involve the use of bromine or N-bromosuccinimide (NBS) as the brominating agents, and the reactions are carried out in solvents like dichloromethane or acetonitrile . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity .
Chemical Reactions Analysis
Methanone, (4,6-dibromo-5-hydroxy-3-benzofuranyl)(4-methoxyphenyl)- undergoes various chemical reactions, including:
Scientific Research Applications
Methanone, (4,6-dibromo-5-hydroxy-3-benzofuranyl)(4-methoxyphenyl)- has several scientific research applications:
Mechanism of Action
The mechanism of action of Methanone, (4,6-dibromo-5-hydroxy-3-benzofuranyl)(4-methoxyphenyl)- involves its interaction with specific molecular targets and pathways. The compound’s bromine atoms and hydroxyl groups play a crucial role in its biological activity, allowing it to interact with enzymes and receptors in the body . These interactions can lead to the inhibition of microbial growth or the induction of apoptosis in cancer cells .
Comparison with Similar Compounds
Methanone, (4,6-dibromo-5-hydroxy-3-benzofuranyl)(4-methoxyphenyl)- can be compared with other benzofuran derivatives such as:
Psoralen: Used in the treatment of skin diseases like psoriasis.
8-Methoxypsoralen: Known for its phototoxic properties and used in phototherapy.
Angelicin: Another benzofuran derivative with therapeutic applications.
The uniqueness of Methanone, (4,6-dibromo-5-hydroxy-3-benzofuranyl)(4-methoxyphenyl)- lies in its specific substitution pattern, which imparts distinct biological and chemical properties .
Properties
CAS No. |
88673-84-1 |
---|---|
Molecular Formula |
C16H10Br2O4 |
Molecular Weight |
426.05 g/mol |
IUPAC Name |
(4,6-dibromo-5-hydroxy-1-benzofuran-3-yl)-(4-methoxyphenyl)methanone |
InChI |
InChI=1S/C16H10Br2O4/c1-21-9-4-2-8(3-5-9)15(19)10-7-22-12-6-11(17)16(20)14(18)13(10)12/h2-7,20H,1H3 |
InChI Key |
JOHRZFPAUDPKHA-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=COC3=CC(=C(C(=C32)Br)O)Br |
Origin of Product |
United States |
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